Sulfuric acid monopotassium salt

• CAS No.: 7646-93-7
• Product Name: Sulfuric acid monopotassium salt
• Molecular Formula: KHSO4; HKO4S
• Molecular Weight: 137.18 g/mol
• IUPAC Name: potassium;sulfuric acid
• Standard InChI: InChI=1S/K.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+1
• Standard InChIKey: CHKVPAROMQMJNQ-UHFFFAOYSA-M
• Isomeric SMILES: OS(=O)(=O)[O-].[K+]
• SMILES: OS(=O)(=O)O.[K+]
• Canonical SMILES: [H+].[O-]S(=O)(=O)[O-].[K+]
• Density: 2.2 g/cm³
• Physical Description: Potassium hydrogen sulfate is a colorless crystalline solid with a sulfur odor. It may cause illness from ingestion. If heated to high temperatures it may emit toxic fumes. It is used to make fertilizers and wine.; PelletsLargeCrystals; White deliquescent crystals, pieces or granules; COLOURLESS-TO-WHITE HYGROSCOPIC CRYSTALS OR CRYSTALLINE POWDER.
• Description: Potassium hydrogen sulfate is a colorless crystalline solid with a sulfur odor. It may cause illness from ingestion. If heated to high temperatures it may emit toxic fumes. It is used to make fertilizers and wine.
• Related CAS: 7778-80-5 (Parent)
• Solubility: Freely soluble in water, insoluble in ethanol; Solubility in water, g/100ml: 49 (very good)
• Synonyms: KHSO4, Mercallite
• PubChem Compound: 21917172
• Last Modified: Nov 11 2021